Cas no 214624-04-1 (Methanone, 1,3-phenylenebis[9H-fluoren-2-yl-)

Methanone, 1,3-phenylenebis[9H-fluoren-2-yl- structure
214624-04-1 structure
Product Name:Methanone, 1,3-phenylenebis[9H-fluoren-2-yl-
CAS No:214624-04-1
MF:C34H22O2
MW:462.537289142609
CID:1401317
PubChem ID:10552019
Update Time:2025-04-20

Methanone, 1,3-phenylenebis[9H-fluoren-2-yl- Chemical and Physical Properties

Names and Identifiers

    • [3-(9H-fluorene-2-carbonyl)phenyl]-(9H-fluoren-2-yl)methanone
    • DTXSID80441619
    • Methanone, 1,3-phenylenebis[9H-fluoren-2-yl-
    • 214624-04-1
    • Inchi: 1S/C34H22O2/c35-33(25-12-14-31-27(19-25)16-21-6-1-3-10-29(21)31)23-8-5-9-24(18-23)34(36)26-13-15-32-28(20-26)17-22-7-2-4-11-30(22)32/h1-15,18-20H,16-17H2
    • InChI Key: ZYVRZPLUPFJBJK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)C(C1C=CC2C3C=CC=CC=3CC=2C=1)=O)C1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

  • Exact Mass: 462.16206
  • Monoisotopic Mass: 462.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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